Cas no 2167260-73-1 (methyl 8-formylquinoline-5-carboxylate)

• Product Name: methyl 8-formylquinoline-5-carboxylate
• CAS No: 2167260-73-1
• MF: C₁₂H₉NO₃
• MW: 215.204763174057
• CID: 6492175
• Update Time: 2025-07-19

methyl 8-formylquinoline-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 8-formylquinoline-5-carboxylate

• Inchi： 1S/C12H9NO3/c1-16-12(15)10-5-4-8(7-14)11-9(10)3-2-6-13-11/h2-7H,1H3
• InChI Key： KLLODQIMKCZMFT-UHFFFAOYSA-N
• SMILES： N1C2=C(C(C(OC)=O)=CC=C2C=O)C=CC=1

Additional information on methyl 8-formylquinoline-5-carboxylate

Recent Advances in the Application of Methyl 8-Formylquinoline-5-Carboxylate (CAS: 2167260-73-1) in Chemical Biology and Pharmaceutical Research

Methyl 8-formylquinoline-5-carboxylate (CAS: 2167260-73-1) has emerged as a pivotal compound in chemical biology and pharmaceutical research due to its versatile reactivity and potential therapeutic applications. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel anticancer and antimicrobial agents. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic utility, mechanistic insights, and preclinical evaluations.

One of the most significant breakthroughs in the application of methyl 8-formylquinoline-5-carboxylate is its incorporation into the design of quinoline-based inhibitors targeting protein kinases and DNA topoisomerases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's efficacy, leading to the identification of a lead candidate with nanomolar potency in vitro.

In addition to its anticancer potential, methyl 8-formylquinoline-5-carboxylate has been explored for its antimicrobial properties. A recent investigation in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel quinoline-5-carboxylate derivatives that exhibit broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and molecular docking simulations.

From a synthetic chemistry perspective, methyl 8-formylquinoline-5-carboxylate serves as a versatile building block for the construction of complex heterocyclic systems. A 2024 publication in Organic Letters detailed a novel palladium-catalyzed cross-coupling reaction that leverages the formyl group of this compound to generate diverse quinoline scaffolds with high regioselectivity. This methodology has been applied to the rapid assembly of compound libraries for high-throughput screening in drug discovery programs.

Despite these promising developments, challenges remain in the clinical translation of methyl 8-formylquinoline-5-carboxylate derivatives. Pharmacokinetic studies have identified issues related to metabolic stability and oral bioavailability, prompting ongoing research into prodrug strategies and formulation optimization. Recent preclinical data presented at the 2024 American Chemical Society National Meeting showcased lipid nanoparticle formulations that significantly improve the compound's plasma half-life and tissue distribution profiles.

In conclusion, methyl 8-formylquinoline-5-carboxylate (2167260-73-1) continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and bioactive scaffold positions it as a valuable tool for addressing unmet medical needs, particularly in oncology and infectious disease. Future research directions are expected to focus on the development of next-generation derivatives with enhanced target selectivity and improved drug-like properties.